Cas no 10300-03-5 (Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)-)

• Product Name: Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)-
• CAS No: 10300-03-5
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 97548
• PubChem ID: 71355775
• Update Time: 2025-04-18

Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]hept-2-ene, 2-(methoxymethyl)-6,6-dimethyl-, (1S)-
• (5S)-4-(methoxymethyl)-6,6-dimethylbicyclo[3.1.1]hept-3-ene
• 10300-03-5
• (1S)-2-(Methoxymethyl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene
• DTXSID40780036

• Inchi： 1S/C11H18O/c1-11(2)9-5-4-8(7-12-3)10(11)6-9/h4,9-10H,5-7H2,1-3H3/t9?,10-/m1/s1
• InChI Key： GMYAZJHVKQKHSD-QVDQXJPCSA-N
• SMILES： O(C)CC1=CCC2C[C@H]1C2(C)C

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids